Cas no 2112620-28-5 (4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbonitrile)

• Product Name: 4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbonitrile
• CAS No: 2112620-28-5
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 6630306
• PubChem ID: 135395977
• Update Time: 2026-03-12

4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbonitrile
• 2112620-28-5

• Inchi： 1S/C8H4ClN3/c9-6-3-11-4-7-8(6)5(1-10)2-12-7/h2-4,12H
• InChI Key： YVXSBXXTCQIHPC-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C2C(C#N)=CNC1=2

Computed Properties

• Exact Mass: 177.0093748g/mol
• Monoisotopic Mass: 177.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.5Ų